Cas no 5238-56-2 (N-(2-Hydroxyethyl)methacrylamide)
N-(2-Hydroxyethyl)methacrylamide (HEMA) is a versatile monomer featuring both a polymerizable methacrylamide group and a hydroxyl-functional side chain. This bifunctional structure enables its use in synthesizing hydrophilic polymers with tailored properties, such as enhanced biocompatibility, water solubility, and reactivity for further modification. HEMA is widely employed in biomedical applications, including hydrogels, contact lenses, and drug delivery systems, due to its ability to form stable, crosslinked networks. Its compatibility with other acrylates and methacrylates allows for precise control over material properties, making it valuable in coatings, adhesives, and specialty polymers. The monomer’s stability and ease of handling further contribute to its utility in industrial and research settings.
5238-56-2 structure
Product Name:N-(2-Hydroxyethyl)methacrylamide
CAS No:5238-56-2
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD00080529
CID:843643
PubChem ID:10197699
Update Time:2025-06-08
N-(2-Hydroxyethyl)methacrylamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-HYDROXYETHYL) METHACRYLAMIDE
- N-(2-hydroxyethyl)-2-methylprop-2-enamide
- N-2-Hydroxyethyl methacrylamide
- MFCD00080529
- SCHEMBL14888
- BS-28711
- AKOS006344940
- 2-methacrylamidoethyl alcohol
- DTXSID10436593
- SY317375
- CS-0160432
- 2-Propenamide, N-(2-hydroxyethyl)-2-methyl-
- N-(2-hydroxyethyl)methyl acrylamide
- 26007-78-3
- N-(2-Hydroxyethyl)methacrylamide
- 5238-56-2
- A51143
-
- MDL： MFCD00080529
- Inchi： 1S/C6H11NO2/c1-5(2)6(9)7-3-4-8/h8H,1,3-4H2,2H3,(H,7,9)
- InChI Key： BSCJIBOZTKGXQP-UHFFFAOYSA-N
- SMILES： OCCNC(C(=C)C)=O
Computed Properties
- Exact Mass: 129.07900
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Color/Form: NA
- Density: 0,95 g/cm3
- Boiling Point: 323.4±34.0 °C at 760 mmHg
- Flash Point: 146.1±26.5 °C
- PSA: 49.33000
- LogP: 0.06190
N-(2-Hydroxyethyl)methacrylamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-(2-Hydroxyethyl)methacrylamide Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(2-Hydroxyethyl)methacrylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LV064-5g |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 5g |
1797CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LV064-200mg |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 200mg |
200CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LV064-1g |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 1g |
623CNY | 2021-05-07 | |
| TRC | A413315-250mg |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 250mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A413315-500mg |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 500mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A413315-2.5g |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 2.5g |
$ 250.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VI696-200mg |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 200mg |
164.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VI696-50mg |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 50mg |
71.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VI696-5g |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 5g |
1449.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VI696-1g |
N-(2-Hydroxyethyl)methacrylamide |
5238-56-2 | 96% (stabilized with MEHQ) | 1g |
450.0CNY | 2021-07-15 |
N-(2-Hydroxyethyl)methacrylamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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